Cas no 1217605-72-5 (BIOTIN 5-BROMOPENTYLAMIDE)

• Product Name: BIOTIN 5-BROMOPENTYLAMIDE
• CAS No: 1217605-72-5
• MF: C₁₅H₂₆BrN₃O₂S
• MW: 392.354841709137
• CID: 824487
• PubChem ID: 71433555
• Update Time: 2025-10-19

BIOTIN 5-BROMOPENTYLAMIDE Chemical and Physical Properties

Names and Identifiers

• BIOTIN 5-BROMOPENTYLAMIDE
• AKOS025294189
• 1217605-72-5
• N-Biotinyl-5-bromopentylamine
• J-004636
• 5-[(3Ar,4S,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(5-bromopentyl)pentanamide

• Inchi： 1S/C15H26BrN3O2S/c16-8-4-1-5-9-17-13(20)7-3-2-6-12-14-11(10-22-12)18-15(21)19-14/h11-12,14H,1-10H2,(H,17,20)(H2,18,19,21)/t11-,12+,14-/m1/s1
• InChI Key： BBMKEQZLWUFNDA-MBNYWOFBSA-N
• SMILES： BrCCCCCNC(CCCC[C@H]1[C@H]2[C@@H](CS1)NC(N2)=O)=O

Computed Properties

• Exact Mass: 391.09291g/mol
• Monoisotopic Mass: 391.09291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Melting Point: 156-159°C
• Solubility: DMSO (Slightly), Methanol (Slightly)

BIOTIN 5-BROMOPENTYLAMIDE Security Information

• Storage Condition：Amber Vial, -20°C Freezer

Additional information on BIOTIN 5-BROMOPENTYLAMIDE

Comprehensive Overview of BIOTIN 5-BROMOPENTYLAMIDE (CAS No. 1217605-72-5): Applications and Research Insights

BIOTIN 5-BROMOPENTYLAMIDE (CAS No. 1217605-72-5) is a specialized biotin derivative gaining traction in biochemical research and pharmaceutical development. This compound combines the high-affinity binding properties of biotin with a reactive 5-bromopentyl moiety, making it invaluable for conjugation, labeling, and targeted delivery applications. Its unique structure enables covalent attachment to biomolecules, facilitating advanced studies in proteomics, diagnostics, and drug discovery.

In recent years, the demand for biotinylated compounds like BIOTIN 5-BROMOPENTYLAMIDE has surged due to their role in click chemistry and affinity purification. Researchers frequently search for "how to conjugate biotin to proteins" or "biotinylation techniques for antibody labeling," highlighting its practical relevance. The 5-bromopentyl group acts as a versatile linker, allowing seamless integration into nanoparticle systems or biomaterial scaffolds, which aligns with trends in precision medicine and theranostics.

The compound’s CAS No. 1217605-72-5 ensures traceability in regulatory documentation, a critical factor for GMP-compliant production. Analytical techniques such as HPLC and mass spectrometry confirm its purity, addressing common queries like "how to validate biotin reagent purity." Stability studies under varying pH and temperature conditions further support its utility in long-term bioassays.

Emerging applications include cancer biomarker detection, where BIOTIN 5-BROMOPENTYLAMIDE serves as a bridge between targeting ligands and diagnostic reporters. Its compatibility with streptavidin-biotin interaction (a gold standard in immunodetection) answers search trends like "best biotin tags for ELISA." Additionally, its role in DNA/RNA pull-down assays caters to the growing interest in epigenetics and non-coding RNA research.

From a synthetic perspective, the compound’s bromine-terminated alkyl chain enables nucleophilic substitution reactions, a feature exploited in peptide modification and small-molecule prodrug design. This aligns with searches for "biotin linker for drug delivery" and "custom biotinylation services." Its solubility in DMSO and DMF ensures broad compatibility with organic and aqueous systems.

In conclusion, BIOTIN 5-BROMOPENTYLAMIDE (CAS No. 1217605-72-5) exemplifies innovation in bioconjugation tools, addressing both foundational research and cutting-edge therapeutic development. Its adaptability to high-throughput screening and multimodal imaging positions it as a cornerstone reagent in modern life sciences.